methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate

• IUPAC Name: methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
• InChI: InChI=1S/C10H9BrN2O2/c1-5-8(10(14)15-2)7-3-6(11)4-12-9(7)13-5/h3-4H,1-2H3,(H,12,13)
• InChI Key: RIFRVMNEWZZKRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)N=CC(=C2)Br)C(=O)OC
• Molecular Formula: C10H9BrN2O2
• DSSTOX Substance ID: DTXSID30670452
• Molecular Weight: 269.09 g/mol
• CAS RN: 1228551-75-4

Description

“Methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate” is a chemical compound with the empirical formula C9H7BrN2O2. It is part of the class of compounds known as halogenated heterocycles.

Synthesis Analysis

The synthesis of substituted pyridines with diverse functional groups has been reported in the literature. A ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans has been described.

Molecular Structure Analysis

The molecular structure of “this compound” consists of fused six-membered pyridine and five-membered pyrrole rings forming the essentially planar aza-indole skeleton.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the available resources. The molecular weight of the compound is 255.07.

Scientific Research Applications

• Antibacterial Activity: A study on 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, synthesized from ethyl 5-methyl-2-aminopyrrole-3-carboxylate, found that one compound demonstrated in vitro antibacterial activity (Toja et al., 1986).

• Cytotoxicity and Antitumor Activity: Research on pyridyl–pyrazole-3-one derivatives, including compounds structurally similar to methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate, showed that these compounds exhibited selective cytotoxicity against tumor cell lines without harming normal cells, suggesting potential in cancer therapy (Huang et al., 2017).

• Insecticide Intermediate: The synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, an intermediate of a new insecticide, demonstrates the utility of similar compounds in developing insecticidal agents (Wen-bo, 2011).

• Synthesis of Mitomycin Derivatives: A study reported the synthesis of apomitomycin derivatives, which are intermediates for mitomycin synthesis, using a process that involves compounds structurally related to this compound (Kametani et al., 1980).

• Synthesis of Melatonin Analogues: Research on the synthesis of 2,3,5-substituted furo[2,3-b]pyridine, a process involving compounds similar to this compound, has implications for the development of melatonin analogues (Poel et al., 2002).

• Synthesis of Furo[2,3-b]pyridines: A study demonstrated a preparative method for the synthesis of furo[2,3-b]pyridines, which are useful in various chemical applications, using reactions involving methyl 5-aminofuran-2-carboxylate (Antonov et al., 2021).

Future Directions

The future directions for “methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate” could involve further exploration of its synthesis methods, potential applications, and biological activities. As it is a halogenated heterocycle, it could be of interest in the development of new pharmaceuticals or materials.

Mechanism of Action

Target of Action

The primary target of this compound is the Fibroblast Growth Factor Receptors (FGFRs) . FGFRs are a family of receptors that play crucial roles in various biological processes, including organ development, cell proliferation, migration, and angiogenesis .

Mode of Action

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling . This compound, being a derivative of 1H-pyrrolo[2,3-b]pyridine, has shown potent activities against FGFR1, 2, and 3 .

Biochemical Pathways

The activation of FGFRs triggers several downstream signaling pathways, including the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways regulate various cellular processes, including cell proliferation and migration, angiogenesis, and more .

Pharmacokinetics

Its low molecular weight suggests it may have favorable pharmacokinetic properties .

Result of Action

In vitro studies have shown that this compound can inhibit the proliferation of breast cancer 4T1 cells and induce apoptosis . It also significantly reduced the migration and invasion abilities of these cells .

Biochemical Analysis

Biochemical Properties

In biochemical reactions, methyl 5-bromo-2-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylate interacts with various enzymes, proteins, and other biomolecules. Specifically, it has been found to exhibit potent inhibitory activity against fibroblast growth factor receptors (FGFRs) . FGFRs play an essential role in various types of tumors, making this compound an attractive strategy for cancer therapy .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. For instance, it has been reported to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . Furthermore, it significantly inhibits the migration and invasion of 4T1 cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with FGFRs. Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . This compound exhibits potent FGFR inhibitory activity, thereby disrupting these signaling pathways .